Cas no 1210972-08-9 (2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one
• CAS No: 1210972-08-9
• MF: C₁₇H₁₈N₂O₅
• MW: 330.335224628448
• CID: 5817299
• PubChem ID: 45527823
• Update Time: 2025-05-23

2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one
• F5001-2194
• 2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-1-(morpholin-4-yl)ethan-1-one
• VU0627833-1
• 1210972-08-9
• 2-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]-1-morpholin-4-ylethanone
• AKOS024487493
• 2-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)-1-morpholinoethanone

• Inchi： 1S/C17H18N2O5/c20-17(19-3-5-21-6-4-19)11-13-10-15(24-18-13)12-1-2-14-16(9-12)23-8-7-22-14/h1-2,9-10H,3-8,11H2
• InChI Key： WODOMJWNPGDPHI-UHFFFAOYSA-N
• SMILES： O1CCN(C(CC2C=C(C3C=CC4=C(C=3)OCCO4)ON=2)=O)CC1

Computed Properties

• Exact Mass: 330.12157168g/mol
• Monoisotopic Mass: 330.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one

Introduction to Compound with CAS No. 1210972-08-9 and Product Name: 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one

Compound with the CAS number 1210972-08-9 and the product name 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yl)ethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key structural motifs that are known to interact with biological targets in diverse ways, making it a promising candidate for further exploration.

The core structure of this compound is built around a benzodioxin moiety, which is a well-documented scaffold in medicinal chemistry. Benzodioxins, also known as dihydroxybензodioxins, have been extensively studied for their pharmacological properties. The presence of the 2,3-dihydro-1,4-benzodioxin segment in this compound suggests potential interactions with enzymes and receptors that are sensitive to benzodioxin-like compounds. This moiety is particularly interesting because it has been associated with various biological activities, including anti-inflammatory and antioxidant effects.

Additionally, the compound features an oxazole ring, which is another important structural element in pharmaceuticals. Oxazole rings are known for their ability to act as bioisosteres, replacing other heterocyclic structures while maintaining or enhancing biological activity. In this compound, the 1,2-oxazol ring is integrated into the molecular structure in such a way that it can potentially modulate the electronic properties of the molecule, influencing its interactions with biological targets.

The presence of a morpholine group at the 1-position of the ethanone moiety further enhances the complexity and potential biological activity of this compound. Morpholine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to interact with various biological targets. The morpholin-4-yl substituent in this compound specifically adds a nitrogen-rich environment that can facilitate hydrogen bonding and other non-covalent interactions with biological molecules.

Recent research has highlighted the importance of multifunctional compounds in drug development. Compounds that can interact with multiple targets or exhibit multiple modes of action often show enhanced therapeutic efficacy and reduced side effects. The structure of 2-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl-1-(morpholin-4-yilethanone) aligns well with this trend, as its diverse structural motifs suggest potential interactions with a wide range of biological targets.

In particular, studies have shown that benzodioxin derivatives can modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The benzodioxin moiety in this compound may therefore contribute to its anti-inflammatory properties. Additionally, the oxazole ring could potentially enhance these effects by interacting with other inflammatory mediators.

The morpholine group is another key player in the biological activity of this compound. Morpholine derivatives have been shown to exhibit analgesic and anti-allergic properties by interacting with receptors such as histamine H1 receptors. The morpholin-yil substituent in this compound may therefore contribute to its potential therapeutic effects by modulating these receptor interactions.

Furthermore, the ethanone moiety provides a flexible linker that can be used to fine-tune the pharmacokinetic properties of the molecule. By adjusting the length and composition of this linker, researchers can influence factors such as solubility, permeability, and metabolic stability. This flexibility makes 2-hydroxybutoxazole derivative, particularly interesting for drug development purposes.

Recent advances in computational chemistry have enabled researchers to more accurately predict the biological activity of complex molecules like this one. By using molecular modeling techniques and virtual screening methods, researchers can identify potential binding sites and predict how different structural modifications will affect biological activity. These computational approaches have already been used to identify several promising derivatives of benzodioxin-based compounds that exhibit enhanced therapeutic efficacy.

The synthesis of CAS No 1210972 08 9 involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzodioxin precursor followed by functionalization at various positions to introduce the oxazole and morpholine groups. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

Once synthesized,CAS No 1210972089 can be subjected to various analytical techniques to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy、mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for these purposes. These analytical methods provide detailed information about the molecular structure and purity of the compound。

Evaluation of the pharmacological properties of CAS No 1210972089 involves both in vitro and in vivo studies。In vitro studies typically involve testing the compound's interaction with specific enzymes or receptors using biochemical assays。These assays can provide preliminary information about potential therapeutic effects。In vivo studies involve administering doses